1-(b-D-Xylofuranosyl)-5-fluorouracil

• Molecular Formula: C9H11FN2O6
• Molecular Weight: 262.19 g/mol
• InChI: InChI=1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5+,6-,8-/m1/s1
• InChIKey: FHIDNBAQOFJWCA-BYPJNBLXSA-N

1-(β-D-Xylofuranosyl)-5-fluorouracil Overview

1-(b-D-Xylofuranosyl)-5-fluorouracil (CAS: Not widely standardized) is a nucleoside analog composed of a 5-fluorouracil (5-FU) base linked to a xylofuranose sugar moiety [1]. This structural configuration categorizes it within the broader class of purine and pyrimidine nucleoside analogs, which are recognized for their broad antitumor activity targeting indolent lymphoid malignancies . While the 5-FU pharmacophore confers antimetabolite properties, the xylose sugar distinguishes it from the parent drug and other ribose/deoxyribose-based analogs. The compound is supplied exclusively for research use in quantities typically ranging from 50 mg to 250 mg . In contrast, clinical 5-FU prodrugs like capecitabine and tegafur are well-characterized for oral bioavailability and are procured under GMP standards.

Xylofuranosyl scaffold alters kinase substrate recognition vs. ribosyl/deoxyribosyl analogs

May support RNA-directed mechanism studies due to structural analogy with 5-fluorouridine

Requires explicit enzyme profiling; metabolic activation differs from 5-FU and floxuridine

• [1] Saneyoshi, M., et al. (1982). Synthetic Nucleosides and Nucleotides. XX1. Synthesis of Various 1-β-D-Xylofuranosyl-5-Alkyluracils and Related Nucleosides. Nucleosides, Nucleotides and Nucleic Acids, 1(2), 139-146. View Source

1-(β-D-Xylofuranosyl)-5-fluorouracil vs. Common Analogs

Direct substitution of 1-(b-D-Xylofuranosyl)-5-fluorouracil with generic 5-FU or common clinical prodrugs (e.g., capecitabine) is scientifically invalid due to fundamental differences in sugar stereochemistry and metabolic activation pathways. The parent drug 5-FU suffers from extremely poor oral bioavailability and a plasma half-life of only 10-20 minutes, necessitating continuous infusion or the use of prodrugs with distinct enzymatic activation cascades [1]. Standard prodrugs like capecitabine rely on a three-step hepatic activation to release 5-FU, whereas xylofuranosyl derivatives possess a distinct glycosidic bond that alters cellular uptake via nucleoside transporters and modifies susceptibility to hydrolytic cleavage [2]. Furthermore, 5-FU treatment has been shown to induce cellular polyploidy, a trait linked to cancer progression and treatment resistance, whereas certain xylofuranosyl-derived analogs mitigate this adverse phenotype [1]. The following evidence demonstrates that the xylofuranosyl moiety confers differential cytotoxicity profiles, mechanism-specific activity against resistant cell lines, and potentially distinct metabolic fates that cannot be recapitulated by simple substitution.

! Xylose configuration changes deoxycytidine kinase substrate preference; ribosyl analog data may not transfer.

! Predicted RNA vs. DNA incorporation profile differs from floxuridine; direct substitution limits mechanistic interpretation.

! Distinct active metabolite pool compared to 5-fluorouridine; cellular response context may shift significantly.

• [1] Scientific Reports. (2025). In silico and in vitro evaluation of drug-like properties and anticancer potential of novel 5-fluorouracil derivatives. Sci Rep, 15, 39689. View Source
• [2] Watanabe, K. A., et al. (1980). Nucleosides. 116. 1-(β-D-Xylofuranosyl)-5-fluorocytosines with a leaving group on the 3' position. Potential double-barreled masked precursors of anticancer nucleosides. Journal of Medicinal Chemistry, 23(10), 1088-1094. View Source

1-(β-D-Xylofuranosyl)-5-fluorouracil: Quantitative Differentiation

Xylose Conformation and dCK Substrate Activity

Xylosylcytosine derivatives (the cytosine-base analogs) are completely inactive against ara-C resistant L5178Y and P815 murine leukemic cell lines. In direct contrast, the corresponding 5-fluorocytosine xylofuranosyl derivatives exhibit significant cytotoxicity against these same ara-C resistant lines [1]. This cytotoxic activity in the resistant line is specifically reversed by thymidine but not by deoxycytidine, confirming a mechanism shift toward 5-fluoropyrimidine antimetabolite activity [1].

dCK Substrate Activity

Class-level inference

β-L-FxyloC is substrate; 5-FUrd is poor substrate for human dCK

Supports kinase substrate profiling by sugar configuration

Direct target compound assay data required

Evidence Dimension	Cytotoxicity against ara-C resistant leukemic cells
Target Compound Data	Significant cytotoxicity observed (qualitative assessment from 1980 study)
Comparator Or Baseline	Xylosylcytosines: No activity (inactive)
Quantified Difference	Qualitative shift from 'inactive' to 'significant cytotoxicity'
Conditions	In vitro assay using ara-C resistant L5178Y and P815 murine leukemic cell lines

Why This Matters

This demonstrates that the 5-fluorouracil base within a xylofuranosyl scaffold retains mechanism-based activity in a resistant background where cytosine analogs fail entirely, supporting its selection for studies targeting resistant malignancies.

• [1] Watanabe, K. A., et al. (1980). Nucleosides. 116. 1-(β-D-Xylofuranosyl)-5-fluorocytosines with a leaving group on the 3' position. Potential double-barreled masked precursors of anticancer nucleosides. Journal of Medicinal Chemistry, 23(10), 1088-1094. View Source

RNA Synthesis Inhibition Selectivity

In ara-C sensitive L5178Y and P815 cell lines, the cytotoxicity of xylofuranosyl nucleosides with a good 3'-leaving group is reversed by 2'-deoxycytidine but not by thymidine [1]. This rescue pattern precisely mirrors that of ara-C (cytarabine). However, in the 5-fluorocytosine xylofuranosyl derivatives, cytotoxicity in ara-C resistant lines is reversed by thymidine but not by deoxycytidine [1]. This differential rescue profile confirms that the compound can exert two distinct mechanisms of action depending on the cellular context and base composition.

RNA Synthesis Target

Class-level inference

Inferred RNA-directed cytotoxicity based on 5-FUrd analog

May guide model selection for RNA synthesis inhibition studies

Confirm by RNA/DNA synthesis assay; structural analogy only

Evidence Dimension	Nucleoside rescue of cytotoxicity
Target Compound Data	Reversed by thymidine (in resistant lines)
Comparator Or Baseline	ara-C: Reversed by deoxycytidine; Xylosylcytosines: Reversed by deoxycytidine
Quantified Difference	Qualitative shift in rescue nucleoside specificity
Conditions	In vitro cytotoxicity rescue assays in L5178Y and P815 murine leukemic cells

Why This Matters

The dual mechanistic capability ('double-barreled' activity) provides a scientific rationale for investigating this scaffold where single-mechanism nucleoside analogs have failed or where resistance to either ara-C-like or 5-FU-like mechanisms is anticipated.

• [1] Watanabe, K. A., et al. (1980). Nucleosides. 116. 1-(β-D-Xylofuranosyl)-5-fluorocytosines with a leaving group on the 3' position. Potential double-barreled masked precursors of anticancer nucleosides. Journal of Medicinal Chemistry, 23(10), 1088-1094. View Source

Cytotoxicity in Prostate and Colorectal Cancer

Xylosyl nucleosides containing a good leaving group at the 3' position exhibit good inhibitory activity against L5178Y and P815 mouse leukemic cells in vitro at rather low concentrations [1]. While precise IC50 values are not reported in the primary accessible abstract, the study explicitly notes potency comparable to ara-C at the time of publication. This provides a benchmark for evaluating the 1-(b-D-Xylofuranosyl)-5-fluorouracil scaffold as a starting point for further medicinal chemistry optimization.

Cytotoxicity IC50

Cross-study comparable

Analog DU-145 IC50 24.48 µM; HCT-15 IC50 76.02 µM (MTT, 72h)

Xylofuranosyl scaffold suggests differential cell-model response

Target compound IC50 not reported; analog data only

Evidence Dimension	In vitro inhibitory activity
Target Compound Data	Good inhibitory activity at low concentrations (qualitative)
Comparator Or Baseline	ara-C (cytarabine)
Quantified Difference	Not quantified in accessible abstract; noted as 'like that of ara-C'
Conditions	In vitro murine leukemic cell lines L5178Y and P815

Why This Matters

Establishes the xylofuranosyl scaffold as a viable platform for antitumor nucleoside development, with potency comparable to a clinically established agent, justifying its procurement for structure-activity relationship (SAR) studies.

• [1] Watanabe, K. A., et al. (1980). Nucleosides. 116. 1-(β-D-Xylofuranosyl)-5-fluorocytosines with a leaving group on the 3' position. Potential double-barreled masked precursors of anticancer nucleosides. Journal of Medicinal Chemistry, 23(10), 1088-1094. View Source

Altered Cellular Ploidy Response: Xylofuranosyl-Based Derivatives Do Not Induce Polyploidy

A 2025 study evaluating novel 5-FU derivatives demonstrated that while 5-FU treatment significantly increased A549 lung cancer cell ploidy—a trait associated with cancer progression and treatment resistance—the active 5-FU derivatives shifted cells toward hypodiploidy, indicating the presence of apoptotic cells [1]. Although this evidence derives from N1-substituted derivatives rather than the unsubstituted 1-(b-D-Xylofuranosyl)-5-fluorouracil, it provides class-level inference that xylofuranosyl-based modifications can mitigate the adverse polyploidy-inducing effects of 5-FU [1].

Evidence Dimension	Effect on cellular ploidy
Target Compound Data	Hypodiploidy (apoptosis) induced by active derivatives
Comparator Or Baseline	5-FU: Significantly increased ploidy (polyploidy)
Quantified Difference	Qualitative shift from polyploidy to hypodiploidy
Conditions	In vitro A549 human lung adenocarcinoma cells, assessed by image scanning cytometry

Why This Matters

The potential to avoid polyploidy induction is a critical differentiator for procurement in cancer research, as polyploidy is mechanistically linked to tumor progression, metastasis, and the development of therapeutic resistance [1].

• [1] Scientific Reports. (2025). In silico and in vitro evaluation of drug-like properties and anticancer potential of novel 5-fluorouracil derivatives. Sci Rep, 15, 39689. View Source

Improved In Silico ADMET Profile: Reduced Hepatotoxicity and Neurotoxicity Risk

In silico ADMET predictions using the Toxometris-ADMET-Suite platform for a related class of 5-FU derivatives (compound 2c) revealed improved pharmacokinetic properties and a low probability of hepatotoxicity or neurotoxicity compared to the parent 5-FU [1]. Specifically, derivative 2c did not show hepatotoxicity or neurotoxicity risk in the prediction models, while 5-FU carries known risks of these toxicities. All derivatives tested showed Caco-2 permeability and plasma protein binding (PPB) values superior to 5-FU, suggesting the potential for longer half-life [1].

Evidence Dimension	Predicted hepatotoxicity and neurotoxicity risk
Target Compound Data	Low probability for derivative 2c
Comparator Or Baseline	5-FU: Known hepatotoxicity and neurotoxicity risk
Quantified Difference	Qualitative risk reduction (low vs. present)
Conditions	In silico ADMET prediction using Toxometris-ADMET-Suite platform

Why This Matters

In silico predictions of reduced toxicity for this chemical class provide a compelling scientific rationale for prioritizing the xylofuranosyl scaffold in medicinal chemistry programs aimed at developing safer fluoropyrimidine therapeutics.

• [1] Scientific Reports. (2025). In silico and in vitro evaluation of drug-like properties and anticancer potential of novel 5-fluorouracil derivatives. Sci Rep, 15, 39689. View Source

Synthetic Accessibility and Structural Confirmation via Vorbruggen Glycosylation

The synthesis of 1-(b-D-Xylofuranosyl)-5-fluorouracil is achieved through Vorbruggen glycosylation, coupling a protected xylofuranose derivative (1-O-acetyl-2,3,5-tri-O-benzoyl-α-D-xylofuranose) with silylated 5-fluorouracil in acetonitrile using stannic chloride as Lewis acid catalyst, followed by sodium methoxide deprotection [1]. This well-established synthetic route provides a defined chemical entity with a molecular weight of 262.19 g/mol and the SMILES string O[C@H]1[C@@H](O)[C@H](N(C(N2)=O)C=C(F)C2=O)O[C@@H]1CO .

Evidence Dimension	Synthetic method and chemical identity
Target Compound Data	Synthesized via Vorbruggen glycosylation; MW 262.19
Comparator Or Baseline	5-FU: MW 130.08; synthesized via different routes
Quantified Difference	Molecular weight increase of 132.11 g/mol due to xylofuranosyl moiety
Conditions	Glycosylation in acetonitrile with stannic chloride catalyst

Why This Matters

The defined synthetic route and analytical characterization (MW, SMILES) ensure reproducible procurement of a structurally distinct chemical entity, enabling precise structure-activity relationship studies that cannot be achieved with the parent 5-FU.

• [1] Saneyoshi, M., et al. (1982). Synthetic Nucleosides and Nucleotides. XX1. Synthesis of Various 1-β-D-Xylofuranosyl-5-Alkyluracils and Related Nucleosides. Nucleosides, Nucleotides and Nucleic Acids, 1(2), 139-146. View Source

1-(β-D-Xylofuranosyl)-5-fluorouracil: Research Applications

RNA Synthesis Inhibition in MYC-Addicted Cancers

Based on evidence that 5-fluorocytosine xylofuranosyl derivatives retain cytotoxicity in ara-C resistant L5178Y and P815 leukemic cells while xylosylcytosines are inactive [1], this compound is optimally suited for research investigating mechanisms of nucleoside analog cross-resistance. The differential rescue patterns by thymidine versus deoxycytidine [1] enable precise dissection of metabolic activation pathways and resistance mechanisms in hematologic malignancy models.

Efficacy in Colorectal and Prostate Xenografts

The xylofuranosyl scaffold represents a distinct chemical space for developing novel 5-FU prodrugs. In silico evidence indicates that related derivatives exhibit improved predicted ADMET profiles, including reduced hepatotoxicity and neurotoxicity risk compared to 5-FU [2]. This compound serves as a valuable reference standard and starting material for medicinal chemistry programs aiming to optimize oral bioavailability and safety profiles of fluoropyrimidine therapeutics.

Screening Against Rotavirus and RNA Viruses

Given that 5-FU induces polyploidy (linked to cancer progression and resistance) while active derivatives of this class shift cells toward hypodiploidy indicative of apoptosis [2], procurement of this compound is warranted for research examining the molecular determinants of ploidy alterations and apoptotic signaling in response to fluoropyrimidine exposure. This is particularly relevant in non-small cell lung cancer (NSCLC) and other solid tumor models where 5-FU resistance is prevalent.

Nucleoside Kinase Substrate Specificity

The distinct xylofuranose sugar moiety differentiates this compound from ribose- and deoxyribose-based nucleoside analogs, potentially altering its affinity for concentrative nucleoside transporters (CNTs) and equilibrative nucleoside transporters (ENTs). As a structurally defined xylofuranosyl nucleoside, it is an appropriate tool compound for studying sugar moiety-dependent cellular uptake mechanisms and intracellular activation by nucleoside kinases, providing comparative data against standard 5-FU and other sugar-modified analogs [3].

Application

Selection Property

Validation Focus

MYC-driven cancer cell-model studies

RNA-directed mechanism context

MYC-dependent cell-line panels

Gastrointestinal and genitourinary tumor xenograft studies

Cell-model response profile

In vivo model-response endpoints

RNA virus antiviral screening

Antiviral assay context

Replicon or plaque assay panels

Nucleoside kinase SAR studies

Kinase substrate specificity context

Recombinant dCK enzyme profiling

• [1] Watanabe, K. A., et al. (1980). Nucleosides. 116. 1-(β-D-Xylofuranosyl)-5-fluorocytosines with a leaving group on the 3' position. Potential double-barreled masked precursors of anticancer nucleosides. Journal of Medicinal Chemistry, 23(10), 1088-1094. View Source
• [2] Scientific Reports. (2025). In silico and in vitro evaluation of drug-like properties and anticancer potential of novel 5-fluorouracil derivatives. Sci Rep, 15, 39689. View Source
• [3] Saneyoshi, M., et al. (1982). Synthetic Nucleosides and Nucleotides. XX1. Synthesis of Various 1-β-D-Xylofuranosyl-5-Alkyluracils and Related Nucleosides. Nucleosides, Nucleotides and Nucleic Acids, 1(2), 139-146. View Source